Cas no 1235514-15-4 (t-Boc-Aminooxy-PEG3-Azide)

• Product Name: t-Boc-Aminooxy-PEG3-Azide
• CAS No: 1235514-15-4
• MF: C₁₃H₂₆N₄O₆
• MW: 334.368743419647
• CID: 3044951
• PubChem ID: 91809469
• Update Time: 2025-07-21

t-Boc-Aminooxy-PEG3-Azide Chemical and Physical Properties

Names and Identifiers

• t-Boc-Aminooxy-PEG3-azide
• Boc-Aminooxy-PEG3-azide
• t-Boc-Aminoxy-PEG3-Azide
• tert-butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethoxy)carbamate
• SCHEMBL20158161
• 1235514-15-4
• TERT-BUTYL N-(2-{2-[2-(2-AZIDOETHOXY)ETHOXY]ETHOXY}ETHOXY)CARBAMATE
• HY-140432
• R14-0152
• DA-51280
• tert-butyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]carbamate
• Boc-Aminoxy-PEG3-N3
• BP-22761
• AKOS040741411
• CS-0114405
• t-Boc-Aminooxy-PEG3-Azide

• Inchi： 1S/C13H26N4O6/c1-13(2,3)23-12(18)16-22-11-10-21-9-8-20-7-6-19-5-4-15-17-14/h4-11H2,1-3H3,(H,16,18)
• InChI Key： NMMKIEUJNULAEQ-UHFFFAOYSA-N
• SMILES： O(C(NOCCOCCOCCOCCN=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 334.18523456 g/mol
• Monoisotopic Mass: 334.18523456 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.6
• Molecular Weight: 334.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on t-Boc-Aminooxy-PEG3-Azide

Introduction to t-Boc-Aminooxy-PEG3-Azide (CAS No: 1235514-15-4)

t-Boc-Aminooxy-PEG3-Azide, a compound with the chemical identifier CAS No: 1235514-15-4, is a sophisticated molecular entity that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a t-Boc-protected amine group, a PEG3 (polyethylene glycol with three ethylene oxide units) linker, and an azide moiety, represents a convergence of several advanced chemical functionalities that make it highly versatile for various applications.

The t-Boc-Aminooxy-PEG3-Azide molecule is designed to facilitate the development of novel therapeutic agents and diagnostic tools. The presence of the t-Boc group provides stability to the amine functionality under basic conditions, making it an excellent choice for protecting groups in peptide synthesis and other organic transformations. The PEG3 linker introduces hydrophilicity and biocompatibility, which is crucial for improving the pharmacokinetic properties of bioactive molecules. Additionally, the azide group serves as a versatile handle for further chemical modifications, enabling the synthesis of complex conjugates through click chemistry reactions.

In recent years, there has been a surge in research focused on developing innovative drug delivery systems and bioconjugates. The combination of these features in t-Boc-Aminooxy-PEG3-Azide positions it as a valuable building block for such applications. For instance, its ability to undergo click reactions with alkynes has been exploited in the synthesis of antibody-drug conjugates (ADCs), where the azide group facilitates the site-specific attachment of cytotoxic agents. This approach has shown promise in targeted cancer therapies, where precision and efficiency are paramount.

The role of polyethylene glycol (PEG) in pharmaceuticals cannot be overstated. PEGylation, the process of attaching PEG chains to biomolecules, is widely used to enhance solubility, stability, and circulation time in vivo. The use of PEG3 in t-Boc-Aminooxy-PEG3-Azide ensures that any conjugate formed will exhibit these desirable properties. Moreover, the PEG linker can serve as a spacer to minimize steric hindrance between functional groups, allowing for more efficient interactions with biological targets.

The azide group in this compound is particularly noteworthy due to its reactivity and utility in synthetic chemistry. Azides are well-known for their ability to participate in copper-catalyzed azide-alkyne cycloadditions (CuAAC), a cornerstone of click chemistry. This reaction is highly favored in medicinal chemistry due to its high selectivity, mild conditions, and compatibility with a wide range of functional groups. The incorporation of an azide moiety into t-Boc-Aminooxy-PEG3-Azide thus opens up numerous possibilities for constructing complex molecular architectures.

Recent advancements in drug discovery have highlighted the importance of modular synthetic strategies that allow for rapid and flexible modifications. The design of t-Boc-Aminooxy-PEG3-Azide aligns with this trend by providing a versatile platform for constructing diverse libraries of bioconjugates. For example, researchers have utilized this compound to develop novel imaging agents by linking it to fluorophores or contrast agents via click chemistry. Such agents are invaluable tools for non-invasive imaging techniques like positron emission tomography (PET) and magnetic resonance imaging (MRI).

The stability provided by the t-Boc group ensures that the amine functionality remains intact during synthetic procedures involving harsh reagents or extreme pH conditions. This stability is particularly important when working with sensitive biomolecules such as peptides and proteins. The ability to protect and deprotect the amine group as needed allows researchers to fine-tune reaction conditions without compromising the integrity of their target molecules.

The biocompatibility of PEG chains further enhances the appeal of t-Boc-Aminooxy-PEG3-Azide for biomedical applications. PEGylation has been shown to reduce immunogenicity and improve cell uptake, making it an ideal strategy for delivering therapeutic payloads safely and effectively. In addition, PEG-modified compounds often exhibit reduced clearance from biological systems, extending their half-life and improving treatment efficacy.

The azide group also offers opportunities for exploring novel therapeutic modalities. For instance, azido compounds have been investigated as prodrugs or as components of stimuli-responsive systems where the azide can be selectively cleaved under specific physiological conditions. This approach allows for controlled release of active species at targeted sites within the body, potentially increasing therapeutic efficacy while minimizing side effects.

In conclusion, t-Boc-Aminooxy-PEG3-Azide (CAS No: 1235514-15-4) is a multifunctional compound that combines several advanced chemical features into a single molecular entity. Its utility as a building block for drug delivery systems, bioconjugates, and imaging agents underscores its importance in modern pharmaceutical research. The integration of protective groups, hydrophilic linkers, and reactive handles makes it an indispensable tool for chemists and biotechnologists striving to develop innovative therapeutics.